Cas no 1264036-71-6 ((S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride)

• Product Name: (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride
• CAS No: 1264036-71-6
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• CID: 2166070
• Update Time: 2025-06-11

(S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-fluoro-benzyloxy)-pyrrolidine hydrochloride
• (S)-3-((4-Fluorobenzyl)oxy)pyrrolidine hydrochloride
• SBB075882
• (S)-3-(4-fluorobenzyloxy)pyrrolidine hydrochloride
• (S)-3-(4-Fluoro-benzyloxy)-pyrrolidine; hydrochloride
• (3S)-3-[(4-fluorophenyl)methoxy]pyrrolidine, chloride
• (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride

• Inchi： 1S/C11H14FNO.ClH/c12-10-3-1-9(2-4-10)8-14-11-5-6-13-7-11;/h1-4,11,13H,5-8H2;1H/t11-;/m0./s1
• InChI Key： KSTDZRCQEJVLKZ-MERQFXBCSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CO[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Topological Polar Surface Area: 21.3

Additional information on (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride

(S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride (CAS No. 1264036-71-6): A Comprehensive Overview

(S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride (CAS No. 1264036-71-6) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural properties and potential therapeutic applications. This compound is a hydrochloride salt of a pyrrolidine derivative, characterized by the presence of a fluorinated benzyl group and a chiral center, which imparts specific stereochemical properties.

The chemical structure of (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride consists of a five-membered pyrrolidine ring with a 4-fluorobenzyl substituent attached to the nitrogen atom via an oxygen bridge. The presence of the fluorine atom on the benzyl group can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for drug development.

Recent studies have highlighted the importance of chiral compounds in drug discovery and development. The enantiomeric purity of (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride is essential for its biological activity and safety profile. Chiral compounds often exhibit different pharmacological effects, and the correct enantiomer can provide enhanced efficacy and reduced side effects compared to racemic mixtures.

In the context of medicinal chemistry, (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its structural features make it an attractive candidate for modulation of various biological targets, including receptors, enzymes, and ion channels. For instance, pyrrolidine derivatives have shown promise in modulating G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many therapeutic interventions.

The synthesis of (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride typically involves several steps, including the formation of the pyrrolidine ring, introduction of the fluorinated benzyl group, and final salt formation. Advanced synthetic methods, such as asymmetric synthesis and catalytic processes, have been employed to achieve high enantiomeric purity efficiently. These methods not only ensure the desired stereochemistry but also improve the overall yield and scalability of the synthesis.

In preclinical studies, (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride has demonstrated promising pharmacological properties. It has shown good solubility and permeability characteristics, which are essential for oral bioavailability. Additionally, its metabolic stability has been evaluated using in vitro assays, indicating that it is resistant to rapid degradation by liver enzymes. This property is crucial for maintaining therapeutic concentrations in vivo over an extended period.

The safety profile of (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride has also been assessed in various animal models. Toxicity studies have revealed that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organs or physiological functions. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride in human subjects. Early-phase trials have focused on establishing pharmacokinetic parameters and identifying any dose-limiting toxicities. Preliminary results have been encouraging, with the compound showing favorable pharmacokinetic profiles and tolerability in healthy volunteers.

The potential therapeutic applications of (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride are diverse. It has been explored for its anti-inflammatory properties and its ability to modulate pain pathways. In addition, its role in neurodegenerative diseases is being investigated due to its potential to affect neurotransmitter systems involved in these conditions.

In conclusion, (S)-3-(4-Fluorobenzyloxy)-pyrrolidine hydrochloride (CAS No. 1264036-71-6) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, enantiomeric purity, and favorable pharmacological properties make it an attractive candidate for further investigation as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.